Cas no 3350-30-9 (Cyclononanone)

Cyclononanone is a cyclic ketone with a nine-membered carbon ring, characterized by the molecular formula C9H16O. This compound is notable for its unique ring strain and conformational flexibility, which make it a valuable intermediate in organic synthesis and pharmaceutical research. Its structural properties facilitate ring-opening and functionalization reactions, enabling the production of complex cyclic and acyclic derivatives. Cyclononanone is also used in the study of medium-sized ring systems, offering insights into steric and electronic effects in cyclic molecules. High purity grades are available to ensure consistency in research and industrial applications, supporting advancements in material science and medicinal chemistry.
Cyclononanone structure
Cyclononanone structure
Product Name:Cyclononanone
CAS No:3350-30-9
MF:C9H16O
MW:140.222743034363
MDL:MFCD00001756
CID:306083
PubChem ID:76877
Update Time:2025-05-23

Cyclononanone Chemical and Physical Properties

Names and Identifiers

    • Cyclononanone
    • Ketononamethylen
    • MFCD00001756
    • AC8766
    • A875272
    • EINECS 222-108-9
    • EN300-96645
    • CYCLONONANONE CRYSTALLINE
    • NSC 90289
    • NSC90289
    • NS00047813
    • BDBM50028851
    • AKOS015916159
    • DS-4549
    • 3350-30-9
    • UNII-76CA7XQ2LG
    • SCHEMBL992890
    • J-019218
    • NSC-90289
    • Z1255382938
    • Cyclononanone, 95%
    • CHEMBL276087
    • DTXSID20187145
    • SY129777
    • AM20090511
    • 76CA7XQ2LG
    • CS-0188303
    • Q20054505
    • DTXCID30109636
    • MDL: MFCD00001756
    • Inchi: 1S/C9H16O/c10-9-7-5-3-1-2-4-6-8-9/h1-8H2
    • InChI Key: BAUZLFKYYIVGPM-UHFFFAOYSA-N
    • SMILES: O=C1CCCCCCCC1

Computed Properties

  • Exact Mass: 140.12000
  • Monoisotopic Mass: 140.120115130 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 140.22
  • Topological Polar Surface Area: 17.1Ų
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.959 g/mL at 25 °C(lit.)
  • Melting Point: 24-26 °C (lit.)
  • Boiling Point: 95-97 °C/18 mmHg(lit.)
  • Flash Point: Fahrenheit: 149 ° f
    Celsius: 65 ° c
  • Refractive Index: n20/D 1.477(lit.)
  • PSA: 17.07000
  • LogP: 2.68990
  • Solubility: Not determined

Cyclononanone Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H332
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 20/22
  • Safety Instruction: S36
  • Hazardous Material Identification: Xn
  • Risk Phrases:R20/22

Cyclononanone Customs Data

  • HS CODE:2914299000
  • Customs Data:

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Cyclononanone Pricemore >>

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Cyclononanone Related Literature

Additional information on Cyclononanone

Cyclononanone: A Comprehensive Overview

Cyclononanone, also known by its CAS number 3350-30-9, is a cyclic ketone compound that has garnered significant attention in both academic and industrial research. This compound, with the molecular formula C9H14O, is a nine-membered ring structure with a ketone functional group. Its unique structure and properties make it a valuable molecule in various applications, ranging from organic synthesis to material science.

The synthesis of Cyclononanone has been extensively studied, with researchers exploring various methods to optimize its production. One of the most notable approaches involves the use of cyclization reactions, where appropriate precursors are subjected to conditions that promote ring formation. Recent studies have highlighted the use of transition metal catalysts, such as palladium and nickel, to facilitate these reactions. These advancements have not only improved the yield but also enhanced the purity of Cyclononanone, making it more suitable for high-end applications.

In terms of physical properties, Cyclononanone exhibits a melting point of approximately 47°C and a boiling point around 180°C. Its solubility in common solvents like dichloromethane and ethyl acetate makes it versatile for use in various chemical processes. The compound's stability under normal conditions is another key feature, as it does not readily degrade unless exposed to extreme temperatures or reactive agents.

The application of Cyclononanone extends beyond traditional organic synthesis. Recent research has focused on its potential as a building block in the development of advanced materials, such as polymeric films and coatings. For instance, studies have demonstrated that Cyclononanone can be polymerized to form materials with enhanced mechanical properties and thermal stability. These findings have opened new avenues for its use in industries such as electronics and aerospace.

Another area where Cyclononanone has shown promise is in pharmaceutical research. Its cyclic structure and ketone functionality make it an ideal candidate for drug design, particularly in the development of bioactive molecules. Researchers have explored its role in creating scaffolds for drug delivery systems, where its ability to form stable complexes with other molecules is highly advantageous.

The environmental impact of Cyclononanone has also been a topic of interest. Studies have shown that it biodegrades under aerobic conditions, with complete degradation occurring within 28 days. This characteristic makes it a more eco-friendly alternative compared to other similar compounds that persist longer in the environment.

In conclusion, Cyclononanone (CAS No: 3350-30-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule in both academic research and industrial production. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.

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